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Compound of Interest

Compound Name: Phenoxyacetyl chloride

Cat. No.: B1580938 Get Quote

An In-depth Technical Guide to the Safe Handling of Phenoxyacetyl Chloride

For researchers, scientists, and drug development professionals, the safe handling of reactive

chemical reagents is paramount. Phenoxyacetyl chloride (CAS No. 701-99-5) is a valuable

intermediate in organic synthesis, notably in the production of pharmaceuticals and herbicides.

[1][2][3] However, its reactivity, particularly its violent reaction with water and its corrosive

nature, necessitates strict adherence to safety protocols.[3][4][5] This guide provides a

comprehensive overview of the safety data and handling precautions for phenoxyacetyl
chloride, compiled from various safety data sheets (SDS).

Hazard Identification and Classification
Phenoxyacetyl chloride is classified as a hazardous chemical and requires careful handling.

[5] It is known to cause severe skin burns and eye damage, and may also cause respiratory

irritation.[3][5][6] The compound reacts violently with water.[3][4]

Table 1: GHS Hazard Classification
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Classification Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[5][6]

Serious Eye Damage/Eye

Irritation
1

H314: Causes severe skin

burns and eye damage[5]

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation[5][6]

Corrosive to metals 1
H290: May be corrosive to

metals

Acute toxicity, oral 4 H302: Harmful if swallowed[7]

Source: Compiled from multiple safety data sheets.[5][6][7]

Physical and Chemical Properties
A thorough understanding of the physical and chemical properties of phenoxyacetyl chloride
is essential for its safe handling and storage.

Table 2: Physical and Chemical Properties of Phenoxyacetyl Chloride
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Property Value Source(s)

CAS Number 701-99-5 [4][5][8]

Molecular Formula C₈H₇ClO₂ [4][5][6]

Molecular Weight 170.59 g/mol [4][6]

Appearance
Colorless to pale yellow or

brown liquid
[1]

Odor Pungent [1]

Melting Point 28 - 30 °C [4]

Boiling Point 225-226 °C (lit.) [2]

Density 1.235 g/mL at 25 °C (lit.) [2]

Flash Point 84 °C to 108.3 °C [1][4]

Vapor Pressure 0.1±0.4 mmHg at 25°C [4]

Vapor Density 5.88 [5]

Refractive Index n20/D 1.534 (lit.) [2]

Solubility

Soluble in organic solvents

(ethanol, ether); Insoluble in

water

[1]

Reactivity with Water Reacts violently with water [3][4][5]

Handling and Storage Protocols
Adherence to proper handling and storage protocols is critical to minimize risks associated with

phenoxyacetyl chloride.

Engineering Controls
All handling should be performed in a well-ventilated place, preferably within a chemical fume

hood.[8][9] Ensure that eyewash stations and safety showers are in close proximity to the

workstation.[1][5]
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Personal Protective Equipment (PPE) Protocol
The selection and use of appropriate PPE is mandatory to prevent contact.

Required Personal Protective Equipment

Handling Phenoxyacetyl Chloride

Eye and Face Protection Skin and Body Protection Respiratory Protection

Tight-sealing safety goggles
(OSHA 29 CFR 1910.133 or EN166) Face shield Appropriate protective gloves

(Inspect before use)
Protective clothing to prevent skin exposure

(e.g., lab coat, chemical-resistant suit)
NIOSH/MSHA or EN 149 approved respirator

(If exposure limits are exceeded or irritation occurs)

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.

General Handling Procedures
Wash hands and any exposed skin thoroughly after handling.[5][8][9]

Avoid contact with skin, eyes, and clothing.[3][9][10]

Do not breathe dust, fumes, gas, mist, or vapors.[5][8][9]

Do not ingest the substance. If swallowed, seek immediate medical assistance.[8]

Crucially, do not allow contact with water or moisture.[5][8]

Storage Requirements
Store in a cool, dry, and well-ventilated area.[3][5][8]

Keep containers tightly closed.[3][5][8]
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Store in a designated corrosives area.[8]

Keep away from incompatible materials such as strong oxidizing agents, strong bases,

alcohols, amines, and water.[1][5]

The product is moisture-sensitive; exposure to moist air or water should be avoided.[1][3][5]

Emergency and First-Aid Procedures
Immediate and appropriate response to an exposure or spill is critical. Always show the Safety

Data Sheet to the attending medical professional.[5][8]

First-Aid Measures
Immediate medical attention is required for any exposure.[5][8]

First-Aid Response by Exposure Route

Exposure to
Phenoxyacetyl Chloride

Inhalation
Remove to fresh air. If not breathing, give artificial respiration.

Skin Contact
Immediately wash off with soap and plenty of water while removing all contaminated clothing.

Eye Contact
Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids.

Ingestion
Rinse mouth. Do NOT induce vomiting.

Immediately Call a POISON CENTER or Doctor/Physician

Click to download full resolution via product page

Caption: First-aid response workflow for exposure incidents.

Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas. Use the personal protective

equipment outlined in section 4.2. Avoid breathing vapors and prevent contact with skin and

eyes.[3][8][11]
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Environmental Precautions: Do not let the product enter drains or contaminate the ground

water system.[3][8]

Containment and Cleaning: Absorb the spillage with inert material (e.g., dry sand, earth).[9]

Do not expose the spill to water.[5][8] Collect the absorbed material and shovel it into

suitable, closed containers for disposal.[3][8]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), or alcohol-resistant

foam.[5][9]

Unsuitable Extinguishing Media:Do not use water, as it reacts violently with the substance.[3]

Specific Hazards: Thermal decomposition can lead to the release of irritating and toxic gases

and vapors, such as carbon oxides and hydrogen chloride.[5][8]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[5][8]

Stability and Reactivity
Reactivity: Reacts violently with water.[5]

Chemical Stability: The substance is sensitive to moisture.[1][5] It is stable under

recommended storage conditions.[3]

Conditions to Avoid: Exposure to moist air or water is the primary condition to avoid.[1][5]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, alcohols,

amines, and water.[1][5]

Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide,

carbon dioxide, and hydrogen chloride gas.[5]

Toxicological Information
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The toxicological properties have not been fully investigated.[7][8] The primary known effects

are corrosive burns to the skin, eyes, and mucous membranes.[3][8] Inhalation may cause

respiratory irritation.[3][5] No components are listed as carcinogens by IARC, ACGIH, NTP, or

OSHA at levels greater than or equal to 0.1%.[7][8]

Disposal Considerations
Waste material must be disposed of in accordance with local, regional, and national hazardous

waste regulations.[8] It is recommended to use a licensed professional waste disposal service.

[7] Do not empty into drains.[8] Contaminated packaging should be disposed of as unused

product.[7]

Transport Information
Phenoxyacetyl chloride is regulated as a hazardous material for transportation.

Table 3: Transport Information
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Regulation UN Number
Proper
Shipping
Name

Transport
Hazard Class

Packing Group

ADR/RID UN 3265

Corrosive liquid,

acidic, organic,

n.o.s.

(Phenoxyacetyl

chloride)

8 II

IMDG UN 3265

Corrosive liquid,

acidic, organic,

n.o.s.

(Phenoxyacetyl

chloride)

8 II

IATA UN 3265

Corrosive liquid,

acidic, organic,

n.o.s.

(Phenoxyacetyl

chloride)

8 II

Source: Compiled from Angene Chemical SDS.[7]

This guide is intended to provide essential safety information for trained professionals. Always

refer to the most current Safety Data Sheet (SDS) provided by your supplier before handling

phenoxyacetyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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